Cas no 90642-86-7 (g-methyl-2-Pyridinepropanol)

• Product Name: g-methyl-2-Pyridinepropanol
• CAS No: 90642-86-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 3162701
• Update Time: 2025-04-21

g-methyl-2-Pyridinepropanol Chemical and Physical Properties

Names and Identifiers

• g-methyl-2-Pyridinepropanol
• 2-Pyridinepropanol, γ-methyl-

• Inchi： 1S/C9H13NO/c1-8(5-7-11)9-4-2-3-6-10-9/h2-4,6,8,11H,5,7H2,1H3
• InChI Key： RHHHFZZUHVYAFL-UHFFFAOYSA-N
• SMILES： C1(C(C)CCO)=NC=CC=C1

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 250.6±15.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)